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Compound of Interest

Compound Name: Basic blue 77

Cat. No.: B1172070 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Topic: An in-depth examination of the solubility characteristics of Basic Blue 77 in

aqueous and ethanolic solutions.

Introduction
Basic Blue 77, identified by the CAS Number 12270-15-4, is a synthetic dye.[1][2][3][4][5] This

technical guide provides a summary of the available information regarding its solubility in two

common laboratory solvents: water and ethanol. It is important to distinguish Basic Blue 77
from the more extensively documented Basic Blue 7 (CAS No. 2390-60-5), as they are distinct

chemical entities. This guide focuses exclusively on Basic Blue 77.

Physicochemical Properties of Basic Blue 77
A comprehensive search of publicly available technical data sheets and safety data sheets

(SDS) did not yield specific quantitative data on the solubility of Basic Blue 77 in water or

ethanol. The information is largely qualitative or unavailable from supplier and regulatory

databases.

Table 1: Summary of Available Physicochemical Data for Basic Blue 77
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Property Data

Chemical Name Basic Blue 77

CAS Number 12270-15-4

Synonyms

Aizen Cathilon Blue CD-FRLH, Cathilon CD-

FRLH, Sandocryl Brilliant Blue B-BLE, Sevron

Blue ER, Yoracryl Brilliant Blue R[2]

Molecular Formula Not consistently reported

Molecular Weight Not consistently reported

Appearance Solid or liquid[3]

Purity Often cited as ≥95% or 99% by suppliers[2]

Solubility in Water No quantitative data available.

Solubility in Ethanol No quantitative data available.

Note: The lack of consistent reporting for molecular formula and weight suggests potential

variability in the commercial product or a lack of comprehensive characterization in publicly

accessible documents.

Experimental Protocol for Solubility Determination
Given the absence of specific solubility data for Basic Blue 77, a general experimental

protocol for determining the solubility of a dye is provided below. This method can be adapted

to quantitatively assess the solubility of Basic Blue 77 in water, ethanol, and other relevant

solvents.

Objective: To determine the saturation solubility of Basic Blue 77 in water and ethanol at a

specified temperature (e.g., 25°C).

Materials:

Basic Blue 77 powder

Deionized water
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Absolute ethanol

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bars

Thermostatically controlled water bath or incubator

Spectrophotometer (UV-Vis)

Centrifuge

Syringe filters (e.g., 0.45 µm pore size)

Methodology:

Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of Basic Blue 77 powder and add it to a known

volume of the solvent (water or ethanol) in a sealed container.

Agitate the mixture vigorously using a magnetic stirrer at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

After the equilibration period, cease agitation and allow the suspension to settle.

To separate the undissolved solid, centrifuge an aliquot of the supersaturated solution at a

high speed.

Preparation of Saturated Solution for Analysis:

Carefully withdraw the supernatant, ensuring no solid particles are disturbed.

For further clarification, pass the supernatant through a syringe filter.
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Quantification of Dissolved Solute:

Prepare a series of standard solutions of Basic Blue 77 of known concentrations in the

respective solvent.

Measure the absorbance of these standards at the wavelength of maximum absorbance

(λmax) for Basic Blue 77 using a UV-Vis spectrophotometer.

Construct a calibration curve by plotting absorbance versus concentration.

Accurately dilute the clear, saturated filtrate and measure its absorbance.

Using the calibration curve, determine the concentration of Basic Blue 77 in the saturated

solution.

Calculation of Solubility:

Calculate the solubility in units such as g/L or mg/mL based on the concentration

determined from the calibration curve and the dilution factor used.

Logical Workflow for Solubility Assessment
The following diagram illustrates the general workflow for determining the solubility of a

chemical compound like Basic Blue 77.
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Workflow for Experimental Solubility Determination

Prepare Supersaturated Mixture
(Excess Solute in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with stirring)

Separate Undissolved Solute
(Centrifugation/Filtration)

Prepare Saturated Solution Aliquot

Quantify Solute Concentration
(e.g., UV-Vis Spectrophotometry)

Calculate Solubility
(e.g., g/L)

Click to download full resolution via product page

Workflow for Solubility Determination

Signaling Pathways and Experimental Workflows
A thorough review of the scientific literature did not reveal any established signaling pathways

or specific, complex experimental workflows directly involving Basic Blue 77. Its primary

documented application is as a colorant. Therefore, no signaling pathway diagrams can be

provided at this time.

Conclusion
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There is a significant lack of publicly available, quantitative data on the solubility of Basic Blue
77 in water and ethanol. For researchers and drug development professionals requiring this

information for formulation or experimental design, it is recommended to determine the

solubility empirically. The provided experimental protocol offers a standard methodology for

such a determination. Future studies are needed to characterize the physicochemical

properties of Basic Blue 77 more comprehensively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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